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Compound of Interest

Compound Name: Fgfr4-IN-14

Cat. No.: B12388255

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Fgfr4-IN-14. The following procedural guidance
is based on the safety data sheet for the structurally similar compound, FGFR4-IN-4, and
established laboratory safety protocols.

Hazard Identification and Precautionary Measures

Fgfr4-IN-14 is a chemical compound intended for laboratory research. Based on data for a
closely related compound, it should be handled with care, assuming it may be harmful if
swallowed and very toxic to aquatic life with long-lasting effects.[1]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]
e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]

e P391: Collect spillage.[1]
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» P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE required for the tasks

being performed.[2] The following table summarizes the recommended personal protective

equipment for handling Fgfr4-IN-14.

PPE Category Item Specifications
) Must have side-shields to
Eye Protection Safety Goggles
protect from splashes.[1]
) ] Nitrile or other appropriate
Hand Protection Protective Gloves ] )
chemical-resistant gloves.[1][2]
Laboratory coat or gown to
Body Protection Impervious Clothing protect skin and clothing.[1][2]
[3]
Use in well-ventilated areas. A
) ) ) ) respirator may be necessary if
Respiratory Protection Suitable Respirator

dust or aerosols are

generated.[1]

Experimental Protocols and Handling Procedures

Safe Handling Workflow

Adherence to a strict workflow is essential to minimize exposure and contamination.

© 2025 BenchChem. All rights reserved.

Tech Support


https://dcchemicals.com/msds/MSDS_DC28557.html
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://www.benchchem.com/product/b12388255?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC28557.html
https://dcchemicals.com/msds/MSDS_DC28557.html
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://dcchemicals.com/msds/MSDS_DC28557.html
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://www.cancerdiagnostics.com/consumables/protection/ppe-personal-protection
https://dcchemicals.com/msds/MSDS_DC28557.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Fgfr4-IN-14 Handling Workflow
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Caption: A procedural workflow for the safe handling of Fgfr4-IN-14 in a laboratory setting.
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Storage Conditions

Proper storage is critical to maintain the integrity of the compound.

Form Storage Temperature
Powder -20°C
In Solvent -80°C

Data based on the storage recommendations for FGFR4-IN-4.[1]

First Aid Measures

In the event of exposure, follow these first aid protocols:

o Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if
present. Seek prompt medical attention.[1]

o Skin Contact: Thoroughly rinse the affected skin with water. Remove contaminated clothing
and shoes. Seek medical attention.[1]

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

¢ Ingestion: If swallowed, rinse the mouth with water. Call a poison control center or physician
for guidance.[1]

Disposal Plan

Proper disposal of Fgfr4-IN-14 and its containers is imperative to prevent environmental
contamination.

Waste Disposal Workflow

All waste materials should be treated as hazardous.
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Fgfr4-IN-14 Waste Disposal Workflow
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Caption: A step-by-step process for the safe disposal of Fgfr4-IN-14 waste.

Dispose of the contents and container to an approved waste disposal plant.[1] It is crucial to

prevent the release of this compound into drains, water courses, or the soil.[1]

Signaling Pathway Context: FGFR4

Fgfr4-IN-14 is an inhibitor of Fibroblast Growth Factor Receptor 4 (FGFR4). Understanding the
canonical FGFR4 signaling pathway is essential for interpreting experimental results.
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Canonical FGFR4 Signaling Pathway
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Caption: An overview of the FGFR4 signaling cascade and the inhibitory action of Fgfr4-IN-14.
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Upon binding of a fibroblast growth factor (FGF) ligand, FGFR4 dimerizes and
autophosphorylates, leading to the activation of downstream signaling cascades such as the
RAS/MAPK and PI3K/AKT pathways, which are crucial for cell proliferation, differentiation, and
migration.[4][5][6] Fgfr4-IN-14 is designed to inhibit the kinase activity of FGFR4, thereby
blocking these downstream effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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